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Compound of Interest

Compound Name: Arsenazo |
CAS No.: 520-10-5
Cat. No.: B1667613
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Arsenazo | powder, a
chemical substance requiring careful management in a laboratory setting. The following
sections detail the associated hazards, necessary precautions, and emergency procedures to
ensure the safety of all personnel.

Hazard Identification and Classification

Arsenazo | is classified as a hazardous substance. It is crucial to understand its potential
health and environmental effects.

GHS Classification Summary
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Hazard Class Category
Acute Toxicity, Oral Category 3
Acute Toxicity, Inhalation Category 3
Hazardous to the aquatic environment, acute

Category 1
hazard
Hazardous to the aquatic environment, long-

Category 1

term hazard

Signal Word: Danger
Hazard Pictograms:

laalt text
laalt text

Hazard Statements:
e H301 + H331: Toxic if swallowed or if inhaled.[1][2][3][4]
e H410: Very toxic to aquatic life with long lasting effects.[1][2][3][4]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P273[2][3][4]

Response: P301 + P310 + P330, P304 + P340 + P311, P391[2][3]

Storage: P403 + P233, P405[2]

Disposal: P501[1][2][3]

Toxicological Data

While specific quantitative toxicological data for Arsenazo | is not widely available in the
reviewed literature, the classification as acutely toxic indicates a significant hazard. The
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toxicological properties have not been fully investigated.[5] Ingestion of arsenic-containing
compounds can lead to severe symptoms and potentially death.[5] It is also considered a
cancer suspect agent.[5] The primary target organs include the kidneys, central nervous
system, liver, and cardiovascular system.[5]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to minimize exposure risk.

Engineering Controls

Operations involving Arsenazo | powder should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood to minimize dust generation and accumulation.

[5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Arsenazo | powder.

PPE Type Specification
Eye Protection Chemical safety goggles or glasses.
Hand Protection Protective gloves (e.g., nitrile).

A lab coat or other suitable protective clothing.

Body Protection
[1]

In case of inadequate ventilation or when dust is
Respiratory Protection generated, a suitable respirator should be worn.

[1]

Hygiene Measures

e Wash hands thoroughly after handling the substance and before eating, drinking, or
smoking.[1][5]

e Do not eat, drink, or smoke in areas where Arsenazo | is handled or stored.[1]
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Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]
o Store locked up.[2]
e Avoid direct sunlight, air contact, and moisture.[1]

Experimental Protocols: Safe Weighing of Arsenazo
| Powder

This protocol outlines the steps for safely weighing Arsenazo | powder to minimize the risk of
inhalation and contamination.

e Preparation:

o

Ensure a chemical fume hood is certified and functioning correctly.

[¢]

Don all required PPE as specified in section 3.2.

Decontaminate the balance and the fume hood work surface.

[e]

o

Place a weighing paper or boat on the balance.
e Weighing Procedure:
o Carefully open the Arsenazo | container inside the fume hood.

o Slowly transfer the desired amount of powder onto the weighing paper/boat using a clean
spatula. Avoid any actions that could generate dust.

o Securely close the Arsenazo I container.
e Post-Weighing:

o Carefully transfer the weighed powder to the designated vessel for your experiment.
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[e]

hazardous waste container.

[e]

o

[¢]

Emergency Procedures

Wash hands thoroughly.

Dispose of the weighing paper/boat and any contaminated materials in a designated

Clean the spatula, balance, and work surface thoroughly.

Remove PPE in the correct order to avoid self-contamination.

Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation

First Aid and Response Measures

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. Immediately call a
POISON CENTER or doctor.[1][2]

Skin Contact

Remove all contaminated clothing immediately.
Rinse the skin with plenty of water. Seek

immediate medical advice.[1][2]

Eye Contact

Rinse immediately with plenty of water.[1] If

irritation persists, seek medical attention.[2]

Ingestion

Rinse mouth. Immediately call a POISON
CENTER or doctor.[1][2]

Accidental Release/Spill

Clean up spills immediately, observing all safety
precautions. Sweep up the powder, avoiding
dust generation, and place it into a suitable
container for disposal. Ensure the area is well-
ventilated.[5]

Disposal Considerations

Arsenazo | and any contaminated materials must be disposed of as hazardous waste.[1]

Follow all local, regional, and national regulations for hazardous waste disposal.
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Visualized Workflows
Personal Protective Equipment (PPE) Workflow

Doffing PPE
1. Gloves P-| 2. Safety Goggles »>| 3. Lab Coat P 4. Respirator »>| Wash Hands AV@
Donning PPE
1. Lab Coat | 2. Gloves »-| 3. Safety Goggles P> 4. Respirator (if needed)

Click to download full resolution via product page

Caption: Correct sequence for donning and doffing Personal Protective Equipment.

Spill Response Workflow
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Evacuate Immediate Area

!

Alert Supervisor & Colleagues

!

Don Appropriate PPE

!

Contain the Spill

!

Clean Up with Appropriate Materials

!

Dispose of Waste in Hazardous Container

!

Decontaminate Area & Equipment

!

Complete Spill Report

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an Arsenazo | powder spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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